molecular formula C9H15ClF3NO2 B6181055 rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane hydrochloride, trans CAS No. 2613384-82-8

rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane hydrochloride, trans

Cat. No.: B6181055
CAS No.: 2613384-82-8
M. Wt: 261.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The “2s,4s” denotes the stereochemistry of the compound, indicating the spatial arrangement of the atoms .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the methoxy and trifluoromethyl groups could potentially make the compound reactive towards certain reagents .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall polarity of the molecule .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information .

Future Directions

Future research could involve exploring the synthesis of this compound, investigating its reactivity, studying its potential applications (for example, in medicinal chemistry or materials science), and assessing its safety profile .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane hydrochloride, trans involves the preparation of the spirocyclic intermediate followed by the introduction of the methoxy and trifluoromethyl groups. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "4-bromo-1,1,1-trifluorobutane", "2-methoxy-1-propanol", "2,4-dioxaspiro[5.5]undecane", "sodium hydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Preparation of spirocyclic intermediate", "4-bromo-1,1,1-trifluorobutane is reacted with sodium hydride in diethyl ether to form the corresponding carbanion.", "The carbanion is then reacted with 2,4-dioxaspiro[5.5]undecane to form the spirocyclic intermediate.", "Step 2: Introduction of methoxy and trifluoromethyl groups", "The spirocyclic intermediate is reacted with 2-methoxy-1-propanol and hydrochloric acid to introduce the methoxy group and form the hydrochloride salt.", "The resulting compound is then reacted with trifluoroacetic acid to introduce the trifluoromethyl group.", "Step 3: Formation of hydrochloride salt", "The final compound is treated with hydrochloric acid to form the hydrochloride salt of rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane." ] }

2613384-82-8

Molecular Formula

C9H15ClF3NO2

Molecular Weight

261.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.